Cas no 58042-04-9 (Benzene, 2,4-dichloro-1-[[4-(chloromethyl)-2-nitrophenoxy]methyl]-)

Benzene, 2,4-dichloro-1-[[4-(chloromethyl)-2-nitrophenoxy]methyl]- structure
58042-04-9 structure
Product Name:Benzene, 2,4-dichloro-1-[[4-(chloromethyl)-2-nitrophenoxy]methyl]-
CAS No:58042-04-9
MF:C14H10Cl3NO3
MW:346.593101024628
CID:343280
PubChem ID:21481670
Update Time:2025-04-19

Benzene, 2,4-dichloro-1-[[4-(chloromethyl)-2-nitrophenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2,4-dichloro-1-[[4-(chloromethyl)-2-nitrophenoxy]methyl]-
    • 4-(chloromethyl)-1-[(2,4-dichlorophenyl)methoxy]-2-nitrobenzene
    • 2,4-Dichloro-1-{[4-(chloromethyl)-2-nitrophenoxy]methyl}benzene
    • ZMGYIZFGLCABTD-UHFFFAOYSA-N
    • SCHEMBL11702333
    • DTXSID10614490
    • (4-chloromethyl-2-nitrophenyl)-(2,4-dichlorobenzyl)-ether
    • 58042-04-9
    • Inchi: 1S/C14H10Cl3NO3/c15-7-9-1-4-14(13(5-9)18(19)20)21-8-10-2-3-11(16)6-12(10)17/h1-6H,7-8H2
    • InChI Key: ZMGYIZFGLCABTD-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1COC1C=CC(CCl)=CC=1[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 344.9728
  • Monoisotopic Mass: 344.972626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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